Cas no 1495468-34-2 (2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid)

• Product Name: 2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid
• CAS No: 1495468-34-2
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6203511
• PubChem ID: 82392054
• Update Time: 2025-06-09

2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid
• 1495468-34-2
• EN300-1828700

• Inchi： 1S/C11H13NO4/c12-8(11(13)14)6-7-2-1-3-9-10(7)16-5-4-15-9/h1-3,8H,4-6,12H2,(H,13,14)
• InChI Key： OPXOKRXYEIXZCJ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)CC(C(=O)O)N

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid

Introduction to 2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid (CAS No. 1495468-34-2)

2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. With the CAS number 1495468-34-2, this compound represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. The presence of a benzodioxin moiety, combined with an amino and carboxylic acid functional group, suggests a high degree of versatility in its chemical reactivity and biological interactions.

The benzodioxin scaffold, also known as 1,4-benzodioxane or dihydrostilbene oxide, is a key structural feature that has been extensively studied for its pharmacological properties. This motif is commonly found in natural products and synthetic drugs, exhibiting a wide range of biological effects, including anti-inflammatory, analgesic, and antimicrobial activities. In the context of 2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid, the benzodioxin ring is linked to a propanoic acid chain via an amino group, which introduces additional functional handles for further chemical modification.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating bioisosteric groups to enhance drug-like properties such as solubility, metabolic stability, and binding affinity. The amino group in this compound serves as a potential site for salt formation or further derivatization, while the carboxylic acid moiety allows for amide bond formation with peptides or other biomolecules. These features make 2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid a promising candidate for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and oxidative stress. Emerging research indicates that derivatives of benzodioxin have the ability to interact with specific enzymes and receptors involved in these pathways. For instance, studies have shown that certain benzodioxin derivatives exhibit inhibitory effects on lipoxygenase and cyclooxygenase enzymes, which are key mediators of inflammatory responses. The propanoic acid side chain in 2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid may further enhance its interaction with target proteins by providing additional binding pockets or hydrogen bonding opportunities.

The synthesis of 2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the benzodioxin ring typically involves cyclization reactions between phenolic compounds under controlled conditions. Subsequent functionalization at the 5-position of the benzodioxin ring introduces the propanoic acid side chain through nucleophilic substitution or condensation reactions. The final step often involves protecting group strategies to safeguard sensitive functional groups during purification.

In terms of pharmacokinetic properties, the presence of both polar (amino and carboxylic acid) and non-polar regions in 2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid suggests potential for oral bioavailability if properly formulated. However, further studies are needed to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. Computational modeling techniques such as molecular docking and pharmacophore modeling can provide valuable insights into how this compound interacts with biological targets at the molecular level.

Recent preclinical studies have begun to explore the therapeutic potential of benzodioxin derivatives in various disease models. For example, research has demonstrated that certain benzodioxin analogs exhibit anti-inflammatory effects comparable to established drugs like NSAIDs but with potentially improved selectivity and reduced side effects. The unique structural features of 2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid make it an attractive scaffold for further derivatization aimed at enhancing these effects while minimizing toxicity.

The role of computational chemistry in drug discovery has also been instrumental in designing novel analogs of 2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid. By leveraging machine learning algorithms and large-scale databases of bioactive compounds, researchers can predict new molecular structures with desired properties without extensive experimental screening. This approach has accelerated the process of identifying lead compounds for clinical development and has reduced the time-to-market for new drugs.

In conclusion,2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-ylopropanoic acid (CAS No. 1495468–34–2) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a benzodioxin scaffold with an amino and carboxylic acid group provides multiple opportunities for chemical modification and biological function modulation. As our understanding of drug design principles continues to evolve, this compound may serve as a valuable building block for developing novel therapeutic agents targeting inflammation-related diseases.